Cas no 1090429-01-8 (1-(2-Bromophenylsulfonyl)-2-methylpiperidine)

1-(2-Bromophenylsulfonyl)-2-methylpiperidine structure
1090429-01-8 structure
Product Name:1-(2-Bromophenylsulfonyl)-2-methylpiperidine
CAS No:1090429-01-8
MF:C12H16BrNO2S
MW:318.229941368103
CID:2604889
PubChem ID:23819921
Update Time:2024-11-04

1-(2-Bromophenylsulfonyl)-2-methylpiperidine Chemical and Physical Properties

Names and Identifiers

    • 1-(2-bromobenzenesulfonyl)-2-methylpiperidine
    • 1-(2-Bromophenylsulfonyl)-2-methylpiperidine
    • Oprea1_257983
    • Z45548756
    • AKOS008941182
    • 1090429-01-8
    • 1-((2-Bromophenyl)sulfonyl)-2-methylpiperidine
    • AB00991524-01
    • starbld0030937
    • CS-0283292
    • MDL: MFCD11729489
    • Inchi: 1S/C12H16BrNO2S/c1-10-6-4-5-9-14(10)17(15,16)12-8-3-2-7-11(12)13/h2-3,7-8,10H,4-6,9H2,1H3
    • InChI Key: IAMLGHHIDGPQGY-UHFFFAOYSA-N
    • SMILES: BrC1C=CC=CC=1S(N1CCCCC1C)(=O)=O

Computed Properties

  • Exact Mass: 317.00851g/mol
  • Monoisotopic Mass: 317.00851g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 352
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 45.8
  • XLogP3: 3
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